Cas no 464924-47-8 (1-Methyl-2-[3-(trifluoromethyl)phenyl]pyrrolidine)

• Product Name: 1-Methyl-2-[3-(trifluoromethyl)phenyl]pyrrolidine
• CAS No: 464924-47-8
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 2639575
• PubChem ID: 71362962
• Update Time: 2025-04-21

1-Methyl-2-[3-(trifluoromethyl)phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-[3-(trifluoromethyl)phenyl]pyrrolidine
• DTXSID00786559
• 464924-47-8
• SCHEMBL19275749
• 1-Methyl-2-(3-(trifluoromethyl)phenyl)pyrrolidine
• KXRPRXTWYMJVQT-UHFFFAOYSA-N
• 1-Methyl-2-[3-(trifluoromethyl)phenyl]pyrrolidine

• Inchi： 1S/C12H14F3N/c1-16-7-3-6-11(16)9-4-2-5-10(8-9)12(13,14)15/h2,4-5,8,11H,3,6-7H2,1H3
• InChI Key： KXRPRXTWYMJVQT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CCCN1C)(F)F

Computed Properties

• Exact Mass: 229.10783394Da
• Monoisotopic Mass: 229.10783394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų